(R,R)-Labetalol Hydrochloride
(R,R)-Labetalol Hydrochloride
A salicylamide derivative that is a non-cardioselective blocker of BETA-ADRENERGIC RECEPTORS and ALPHA-1 ADRENERGIC RECEPTORS.
Brand Name:
Vulcanchem
CAS No.:
75659-08-4
VCID:
VC0029576
InChI:
InChI=1S/C19H24N2O3.ClH/c1-13(7-8-14-5-3-2-4-6-14)21-12-18(23)15-9-10-17(22)16(11-15)19(20)24;/h2-6,9-11,13,18,21-23H,7-8,12H2,1H3,(H2,20,24);1H/t13-,18+;/m1./s1
SMILES:
CC(CCC1=CC=CC=C1)NCC(C2=CC(=C(C=C2)O)C(=O)N)O.Cl
Molecular Formula:
C19H25ClN2O3
Molecular Weight:
364.9 g/mol
(R,R)-Labetalol Hydrochloride
CAS No.: 75659-08-4
Reference Standards
VCID: VC0029576
Molecular Formula: C19H25ClN2O3
Molecular Weight: 364.9 g/mol
| CAS No. | 75659-08-4 |
|---|---|
| Product Name | (R,R)-Labetalol Hydrochloride |
| Molecular Formula | C19H25ClN2O3 |
| Molecular Weight | 364.9 g/mol |
| IUPAC Name | 2-hydroxy-5-[(1R)-1-hydroxy-2-[[(2R)-4-phenylbutan-2-yl]amino]ethyl]benzamide;hydrochloride |
| Standard InChI | InChI=1S/C19H24N2O3.ClH/c1-13(7-8-14-5-3-2-4-6-14)21-12-18(23)15-9-10-17(22)16(11-15)19(20)24;/h2-6,9-11,13,18,21-23H,7-8,12H2,1H3,(H2,20,24);1H/t13-,18+;/m1./s1 |
| Standard InChIKey | WQVZLXWQESQGIF-WJKBNZMCSA-N |
| Isomeric SMILES | C[C@H](CCC1=CC=CC=C1)NC[C@@H](C2=CC(=C(C=C2)O)C(=O)N)O.Cl |
| SMILES | CC(CCC1=CC=CC=C1)NCC(C2=CC(=C(C=C2)O)C(=O)N)O.Cl |
| Canonical SMILES | CC(CCC1=CC=CC=C1)NCC(C2=CC(=C(C=C2)O)C(=O)N)O.Cl |
| Description | A salicylamide derivative that is a non-cardioselective blocker of BETA-ADRENERGIC RECEPTORS and ALPHA-1 ADRENERGIC RECEPTORS. |
| Synonyms | AH 5158 AH-5158 AH5158 Albetol Apo Labetalol Apo-Labetalol ApoLabetalol Dilevalol Hydrochloride, Labetalol Labetalol Labetalol Hydrochloride Labetalol, (R,R)-Isomer Labetolol Normodyne Presolol R,R Labetalol R,R-Labetalol SCH 19927 SCH-19927 SCH19927 Trandate |
| PubChem Compound | 636407 |
| Last Modified | Nov 11 2021 |
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